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Compound of Interest

Compound Name: Tibric acid

Cat. No.: B1683151

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of Tibric acid, a
peroxisome proliferator-activated receptor alpha (PPARQ) agonist, in the analysis of gene
expression. Detailed protocols for in vitro and in vivo studies are provided, along with data
presentation guidelines and visualizations to facilitate experimental design and data
interpretation.

Introduction

Tibric acid is a member of the fibrate class of drugs that functions as a potent agonist of
Peroxisome Proliferator-Activated Receptor alpha (PPARQ), a nuclear receptor that is a key
regulator of lipid metabolism.[1][2] Upon activation by ligands such as Tibric acid, PPARa
forms a heterodimer with the Retinoid X Receptor (RXR).[1][3] This complex then binds to
specific DNA sequences known as Peroxisome Proliferator Response Elements (PPRES) in the
promoter regions of target genes, leading to the modulation of their transcription.[1][3] The
primary therapeutic effects of Tibric acid, including the reduction of plasma triglycerides and
regulation of lipoprotein metabolism, are mediated through these changes in gene expression.

[1]14]

Mechanism of Action: The PPARa Signaling
Pathway
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Tibric acid exerts its effects on gene expression primarily through the activation of the PPAR«
signaling pathway. The binding of Tibric acid to PPARa initiates a cascade of molecular events

that ultimately alters the transcription rates of a multitude of genes involved in lipid
homeostasis.
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1. Cell Culture

(e.g., HepG2 cells)

2. Tibric Acid Treatment
(Dose-response and time-course)

3. RNA Isolation
(e.g., TRIzol method)

4. RNA Quality Control
(Spectrophotometry & Gel Electrophoresis)

5. cDNA Synthesis
(Reverse Transcription)

6. Quantitative PCR (qPCR)
(Analysis of target gene expression)

7. Data Analysis
(Relative quantification, e.g., 2-AACt)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426
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